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Compound of Interest

Compound Name: Lasiol

Cat. No.: B15573476 Get Quote

Welcome to the technical support center for Lasiol. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming challenges related

to the poor aqueous solubility of Lasiol during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)
Q1: What is Lasiol and what are its basic chemical properties?

Lasiol is an organic compound with the chemical formula C10H20O and a molecular weight of

approximately 156.26 g/mol [1]. Its structure, (2S,3S)-2,3,6-trimethylhept-5-en-1-ol, indicates

that it is a lipophilic molecule, which often correlates with poor solubility in aqueous solutions.

Compounds of this nature are sometimes referred to as "grease-ball" molecules[2].

Q2: I observed a precipitate when I diluted my Lasiol stock solution into my aqueous assay

buffer. What is happening?

This is a common issue known as "antisolvent precipitation" or "crashing out."[3][4] Lasiol is
likely soluble in a high-concentration organic solvent stock (like DMSO), but when this is diluted

into an aqueous buffer, the compound's solubility limit is exceeded, causing it to come out of

solution and form a precipitate.

Q3: What is the maximum recommended concentration of DMSO in my final cell culture

medium?
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To minimize solvent-induced cytotoxicity, the final concentration of DMSO should be kept as

low as possible. A final concentration of less than 0.5% is generally recommended, with

concentrations ideally below 0.1% to avoid potential off-target effects on cells.[5] It is crucial to

include a vehicle control (media with the same final DMSO concentration without Lasiol) in all

experiments.[5]

Q4: Can precipitation of Lasiol affect my experimental results?

Yes, significantly. Compound precipitation can lead to:

Inaccurate Dosing: The actual concentration of soluble, biologically active Lasiol will be

lower than intended, leading to unreliable and difficult-to-reproduce data.[5]

Cellular Toxicity: The solid particles of the precipitate can have cytotoxic effects on cells that

are unrelated to the pharmacological action of Lasiol.[5]

Assay Interference: Precipitates can interfere with optical measurements in plate-based

assays and with imaging-based experiments.[5]

Troubleshooting Guides
Issue 1: Lasiol Precipitates Immediately Upon Dilution in
Aqueous Buffer
This is a classic sign of a compound exceeding its aqueous solubility limit.
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Precipitation Observed

Lower Final Concentration

 Is the concentration high? 

Optimize Dilution Method

 Still precipitates? 

Use Pre-warmed Media

 Still precipitates? 

Consider Co-solvents

 Still precipitates? 

Solution Clear

 Successful solubilization 

 

Prepare Serial Dilutions of Lasiol in DMSO

Add Dilutions to Aqueous Buffer in a 96-well Plate

Incubate and Shake

Measure Turbidity (Absorbance at 620 nm)

Determine Highest Non-Precipitating Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15573476#overcoming-poor-solubility-of-lasiol-in-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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